Cas no 56487-86-6 ((6R,7S)-7-{[(5R)-5-amino-5-carboxypentanoyl]amino}-7-methoxy-8-oxo-3-[(sulfosulfanyl)methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid)

• Product Name: (6R,7S)-7-{[(5R)-5-amino-5-carboxypentanoyl]amino}-7-methoxy-8-oxo-3-[(sulfosulfanyl)methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• CAS No: 56487-86-6
• MF: C₁₅H₂₁N₃O₁₀S₃
• MW: 499.536340475082
• CID: 1599126
• PubChem ID: 194017
• Update Time: 2025-04-21

(6R,7S)-7-{[(5R)-5-amino-5-carboxypentanoyl]amino}-7-methoxy-8-oxo-3-[(sulfosulfanyl)methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (6R,7S)-7-{[(5R)-5-amino-5-carboxypentanoyl]amino}-7-methoxy-8-oxo-3-[(sulfosulfanyl)methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 56487-86-6
• DTXSID00971908
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((5-amino-5-carboxy-1-oxopentyl)amino)-7-methoxy-8-oxo-3-((sulfothio)methyl)-, (6R-(6alpha,7alpha,7(R*)))-
• 7-[(5-Amino-5-carboxy-1-hydroxypentylidene)amino]-7-methoxy-8-oxo-3-[(sulfosulfanyl)methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• SF 1623
• SF-1623
• Antibiotic SF 1623

• Inchi： 1S/C15H21N3O10S3/c1-28-15(17-9(19)4-2-3-8(16)11(20)21)13(24)18-10(12(22)23)7(5-29-14(15)18)6-30-31(25,26)27/h8,14H,2-6,16H2,1H3,(H,17,19)(H,20,21)(H,22,23)(H,25,26,27)/t8-,14-,15+/m1/s1
• InChI Key： GBKBBXIMFKWXGE-BKQRNIBNSA-N
• SMILES： S1CC(CSS(=O)(=O)O)=C(C(=O)O)N2C([C@]([C@@H]12)(NC(CCC[C@H](C(=O)O)N)=O)OC)=O

Computed Properties

• Exact Mass: 499.03903
• Monoisotopic Mass: 499.038906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 916
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4.3
• Topological Polar Surface Area: 273

Experimental Properties

• Density: 1.76
• Refractive Index: 1.7
• PSA: 213.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Cephamycins